Cas no 3307-80-0 (3,4-Pyridinedicarboxylic acid, 6-methyl-)

3,4-Pyridinedicarboxylic acid, 6-methyl- structure
3307-80-0 structure
Product Name:3,4-Pyridinedicarboxylic acid, 6-methyl-
CAS No:3307-80-0
MF:C8H7NO4
MW:181.145482301712
CID:1455113
PubChem ID:21816769
Update Time:2025-04-20

3,4-Pyridinedicarboxylic acid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyridinedicarboxylic acid, 6-methyl-
    • 6-methyl-pyridine-3,4-dicarboxylic acid
    • DB-100629
    • 6-methyl-3,4-pyridinedicarboxylic acid
    • PLGDEFMANPMBLB-UHFFFAOYSA-N
    • 3307-80-0
    • SCHEMBL5782203
    • Inchi: 1S/C8H7NO4/c1-4-2-5(7(10)11)6(3-9-4)8(12)13/h2-3H,1H3,(H,10,11)(H,12,13)
    • InChI Key: PLGDEFMANPMBLB-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C)=NC=C1C(=O)O)=O

Computed Properties

  • Exact Mass: 181.03751
  • Monoisotopic Mass: 181.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • PSA: 87.49

3,4-Pyridinedicarboxylic acid, 6-methyl- Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd